Cas no 1396864-99-5 (1-(3-chlorophenyl)methyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one)

• Product Name: 1-(3-chlorophenyl)methyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one
• CAS No: 1396864-99-5
• MF: C₁₈H₁₂ClN₃O₂S
• MW: 369.824781417847
• CID: 6216519
• PubChem ID: 71794617
• Update Time: 2025-10-29

1-(3-chlorophenyl)methyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one
• 1396864-99-5
• 1-[(3-chlorophenyl)methyl]-3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one
• 1-[(3-chlorophenyl)methyl]-3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyridin-2-one
• F6252-4095
• 1-(3-chlorobenzyl)-3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one
• VU0541631-1
• AKOS024545109

• Inchi： 1S/C18H12ClN3O2S/c19-14-4-1-3-12(9-14)10-22-7-2-5-15(18(22)23)17-20-16(21-24-17)13-6-8-25-11-13/h1-9,11H,10H2
• InChI Key： IDTJJVSTBBXIBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C(C2=NC(C3=CSC=C3)=NO2)C1=O

Computed Properties

• Exact Mass: 369.0338755g/mol
• Monoisotopic Mass: 369.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-(3-chlorophenyl)methyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one

Introduction to Compound with CAS No. 1396864-99-5 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1396864-99-5 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, formally known as 1-(3-chlorophenyl)methyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering promising avenues for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds due to their diverse biological activities and potential applications in drug discovery. The structural framework of this compound incorporates several key pharmacophoric elements that are known to contribute to its pharmacological efficacy. Specifically, the presence of a 1,2,4-oxadiazole core, a thiophene moiety, and a dihydropyridine scaffold suggests that it may exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties.

The 1-(3-chlorophenyl)methyl group in the molecular structure is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets. This moiety can serve as an effective linker between different pharmacophoric units, facilitating the design of molecules with improved bioavailability and target specificity. Additionally, the thiophen-3-yl substituent is known for its ability to modulate enzyme activity and interact with biological membranes, further enhancing the compound's potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. These studies have revealed that the compound exhibits high affinity for several enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs. Furthermore, preliminary in vitro studies have shown that this compound demonstrates significant inhibitory activity against certain viral proteases, suggesting its potential as an antiviral agent.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the 1,2,4-oxadiazole core through cyclocondensation reactions, followed by functionalization with the dihydropyridine scaffold and the introduction of the thiophen-3-yl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations with high efficiency.

In addition to its pharmacological potential, this compound has also shown promise in material science applications. The unique structural features of the molecule make it suitable for use as a building block in the design of advanced materials with tailored properties. For instance, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry.

The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. In this context, analogs of this compound have been synthesized and evaluated to identify key structural features that contribute to its biological activity. These studies have provided valuable insights into optimizing the molecular structure for enhanced efficacy and reduced toxicity.

The use of high-throughput screening (HTS) technologies has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for their biological activity. This approach has been instrumental in identifying lead compounds for further development. The compound with CAS No. 1396864-99-5 has been successfully screened using HTS platforms and has shown encouraging results in several assays related to inflammation and viral infection.

Ongoing research is focused on elucidating the mechanism of action of this compound and exploring its potential clinical applications. Preclinical studies are being conducted to assess its safety profile and pharmacokinetic properties. These studies are essential for determining whether this compound is suitable for further development into a clinical candidate.

The integration of traditional medicinal chemistry approaches with modern biotechnological techniques has significantly enhanced our ability to develop novel therapeutic agents. The case of this compound exemplifies how interdisciplinary research can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry, computational modeling, and high-throughput screening, researchers are able to identify and optimize molecules with potent biological activity.

In conclusion, the compound with CAS No. 1396864-99-5 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis involves sophisticated chemical transformations that highlight the intersection of heterocyclic chemistry and medicinal chemistry. With ongoing research focused on elucidating its mechanism of action and exploring its clinical applications, this compound holds great potential for contributing to the development of novel therapeutic agents.